Cas no 142744-21-6 (1,3-Benzenediamine,N1-[2-(dimethylamino)ethyl]-N3-[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]-4,6-dinitro-)

• Product Name: 1,3-Benzenediamine,N1-[2-(dimethylamino)ethyl]-N3-[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]-4,6-dinitro-
• CAS No: 142744-21-6
• MF: C₂₀H₃₀N₆O₅S
• MW: 466.554402828217
• CID: 222132
• PubChem ID: 3072507
• Update Time: 2025-04-19

1,3-Benzenediamine,N1-[2-(dimethylamino)ethyl]-N3-[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]-4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-benzenediamine, N~1~-[2-(dimethylamino)ethyl]-N~3~-[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]-4,6-dinitro-
• 1,3-Benzenediamine,N1-[2-(dimethylamino)ethyl]-N3-[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]-4,6-dinitro-
• 1-N-[2-(dimethylamino)ethyl]-3-N-[2-[[5-[(dimethylamino)methyl]furan-2-yl]methylsulfanyl]ethyl]-4,6-dinitrobenzene-1,3-diamine
• BRN 5838753
• 142744-21-6
• 1,3-Benzenediamine, N-(2-(dimethylamino)ethyl)-N'-(2-(((5-((dimethylamino)methyl)-2-furanyl)methyl)thio)ethyl)-4,6-dinitro-
• DTXSID60162158
• CHEMBL106348
• N-(2-Dimethylamino-ethyl)-N''-[2-(5-dimethylaminomethyl-furan-2-ylmethylsulfanyl)-ethyl]-4,6-dinitro-benzene-1,3-diamine
• BDBM50004653

• Inchi： 1S/C20H30N6O5S/c1-23(2)9-7-21-17-11-18(20(26(29)30)12-19(17)25(27)28)22-8-10-32-14-16-6-5-15(31-16)13-24(3)4/h5-6,11-12,21-22H,7-10,13-14H2,1-4H3
• InChI Key： LFSPBUWIBYIALD-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(CN(C)C)O1)CCNC1=C(C=C(C(=C1)NCCN(C)C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 466.2001
• Monoisotopic Mass: 466.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 161Ų

Experimental Properties

• Density: 1.311
• Boiling Point: 625.9°C at 760 mmHg
• Flash Point: 332.4°C
• Refractive Index: 1.639
• PSA: 129.96